2-(diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride

• CAS No.: 7596-40-9
• Molecular Formula: C20H30ClNO3
• Molecular Weight: 367.9 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride
• InChI: InChI=1S/C20H29NO3.ClH/c1-3-21(4-2)14-15-24-20(23)18(16-10-6-5-7-11-16)19(22)17-12-8-9-13-17;/h5-7,10-12,18-19,22H,3-4,8-9,13-15H2,1-2H3;1H
• InChI Key: AAFHYBKOAIQHAR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C(C1=CC=CC=C1)C(C2=CCCC2)O.Cl

Description

2-(Diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride is a complex organic compound with a unique structure that includes a diethylamino group, a cyclopentenyl ring, and a phenylpropanoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride typically involves multiple stepsThe reaction conditions often require the use of specific catalysts and solvents to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions in batch or continuous flow reactors. The process is optimized to maximize yield and minimize waste, often involving advanced techniques such as high-performance liquid chromatography (HPLC) for purification .

Chemical Reactions Analysis

Types of Reactions

2-(Diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen atoms or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure the reactions proceed efficiently .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols .

Scientific Research Applications

2-(Diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride has several applications in scientific research:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential effects on biological systems, including enzyme interactions.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of 2-(diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering a cascade of biochemical events. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-(diethylamino)ethyl 3-(cyclopenten-1-yl)-3-hydroxy-2-phenylpropanoate;hydrochloride include:

• 2-(Diethylamino)ethyl 2-cyclopenten-1-yl(2-thienyl)acetate hydrochloride
• 2-(Diethylamino)ethyl 2-cyclohexen-1-yl(2-thienyl)acetate hydrochloride
• 2-(Dimethylamino)ethyl acetate hydrochloride

Uniqueness

What sets this compound apart is its unique combination of functional groups and structural features, which confer specific chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .